Cas no 96753-31-0 (Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester)

• Product Name: Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester
• CAS No: 96753-31-0
• MF: C₂₇H₃₈O₄
• MW: 426.588228702545
• CID: 2820097
• Update Time: 2023-08-07

Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester
• 4-(HEPTYLOXY)PHENYL 4-[(4-METHYLHEXYL)OXY]BENZOATE

• Inchi： 1S/C27H38O4/c1-4-6-7-8-9-20-29-25-16-18-26(19-17-25)31-27(28)23-12-14-24(15-13-23)30-21-10-11-22(3)5-2/h12-19,22H,4-11,20-21H2,1-3H3
• InChI Key： NBRIGLFWSJXOFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)OCCCCCCC)=CC=1)CCCC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 450
• XLogP3: 8.7
• Topological Polar Surface Area: 44.8